Cas no 655253-72-8 (Thieno[2,3-d]pyrimidine-6-carboxaldehyde)

Thieno[2,3-d]pyrimidine-6-carboxaldehyde is a heterocyclic compound featuring a fused thienopyrimidine core with a reactive formyl group at the 6-position. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing pharmaceuticals, agrochemicals, and functional materials. The aldehyde functionality allows for further derivatization via condensation, reduction, or nucleophilic addition reactions, enabling the introduction of diverse substituents. Its rigid bicyclic framework contributes to stability and potential bioactivity, often exploited in medicinal chemistry for targeting enzymes or receptors. The compound is typically handled under controlled conditions due to its sensitivity. High-purity grades ensure reproducibility in research and industrial applications.

Thieno[2,3-d]pyrimidine-6-carboxaldehyde structure

655253-72-8 structure

Product Name:Thieno[2,3-d]pyrimidine-6-carboxaldehyde

CAS No:655253-72-8

MF:C₇H₄N₂OS

MW:164.184459686279

MDL:MFCD22068675

CID:4110425

PubChem ID:17965793

Update Time:2025-05-22

Thieno[2,3-d]pyrimidine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- Thieno[2,3-d]pyrimidine-6-carboxaldehyde
- Thieno[2,3-d]pyrimidine-6-carbaldehyde
- SCHEMBL4795893
- D72791
- HYOPIVIAUNBSTE-UHFFFAOYSA-N
- CS-0046523
- 655253-72-8
- MDL： MFCD22068675
- Inchi： 1S/C7H4N2OS/c10-3-6-1-5-2-8-4-9-7(5)11-6/h1-4H
- InChI Key： HYOPIVIAUNBSTE-UHFFFAOYSA-N
- SMILES： C1N=CC2C=C(C=O)SC=2N=1

Computed Properties

Exact Mass: 164.00443393Da
Monoisotopic Mass: 164.00443393Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 71.1Å²

Thieno[2,3-d]pyrimidine-6-carboxaldehyde Pricemore >>

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